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Compound of Interest

Compound Name: Etoxazole-d5

cat. No.: B12411451

An in-depth analysis of Etoxazole-d5, a deuterated isotopologue of the insecticide Etoxazole,
is crucial for researchers in analytical chemistry and drug metabolism studies. This technical
guide provides comprehensive information on its chemical properties, and outlines its primary
application as an internal standard in analytical methodologies.

Core Chemical Data

Etoxazole-d5 is distinguished by the substitution of five hydrogen atoms with deuterium on the
ethoxy group. This isotopic labeling results in a higher molecular weight compared to its non-
deuterated counterpart, a key feature for its use in mass spectrometry-based quantification.
While a specific CAS number for the deuterated form is not consistently assigned, it is often
referenced by the CAS number of the parent compound, Etoxazole.

Identifier Value Source
Compound Name Etoxazole-d5 N/A

CAS Number (Etoxazole) 153233-91-1 [1112]131[4]
Molecular Formula C21H18DsF2NO2

Molecular Weight 364.44 g/mol

Exact Mass 364.2011 Da

Application in Analytical Methods
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The primary application of Etoxazole-d5 is as an internal standard in analytical methods,
particularly for the quantification of Etoxazole residues in various matrices. Its chemical and
physical properties are nearly identical to that of Etoxazole, ensuring similar behavior during
sample preparation and analysis, while its distinct mass allows for clear differentiation in mass
spectrometric detection.

Experimental Workflow: Quantification of Etoxazole in a
Sample

A typical experimental workflow for the quantification of Etoxazole using Etoxazole-d5 as an
internal standard involves several key steps from sample preparation to data analysis.
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Workflow for Etoxazole quantification.

Mode of Action of Etoxazole

Etoxazole itself is an acaricide and insecticide that functions by inhibiting the chitin biosynthesis
pathway in mites and insects. This disruption of chitin synthesis is particularly effective against
immature stages of these arthropods, preventing proper molting and leading to mortality.
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Mode of action of Etoxazole.

Detailed Experimental Protocol

Objective: To quantify the concentration of Etoxazole in a fruit matrix using Liquid
Chromatography-Tandem Mass Spectrometry (LC-MS/MS) with Etoxazole-d5 as an internal
standard.

1. Materials and Reagents:
o Etoxazole analytical standard

o Etoxazole-d5 internal standard
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Acetonitrile (HPLC grade)
Formic acid
Deionized water
QUEChERS extraction salts
Solid Phase Extraction (SPE) cartridges
. Sample Preparation (QUEChERS method):
Homogenize 10 g of the fruit sample.
Add 10 mL of acetonitrile and a known amount of Etoxazole-d5 internal standard solution.
Add QUECHhERS extraction salts and shake vigorously for 1 minute.
Centrifuge at 4000 rpm for 5 minutes.
Take an aliquot of the supernatant (acetonitrile layer).

Perform a cleanup step using an appropriate SPE cartridge to remove interfering matrix
components.

Evaporate the cleaned extract to dryness under a gentle stream of nitrogen.
Reconstitute the residue in a suitable solvent for LC-MS/MS analysis.
. LC-MS/MS Analysis:

Liguid Chromatography:

[¢]

Column: C18 reverse-phase column

[e]

Mobile Phase: Gradient elution with water (containing 0.1% formic acid) and acetonitrile.

o

Injection Volume: 5 pL
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Tandem Mass Spectrometry:

o lonization Mode: Electrospray lonization (ESI), positive mode.

o Multiple Reaction Monitoring (MRM): Monitor specific precursor-to-product ion transitions
for both Etoxazole and Etoxazole-d5.

4. Quantification:

Construct a calibration curve by plotting the ratio of the peak area of Etoxazole to the peak
area of Etoxazole-d5 against the concentration of Etoxazole standards.

Calculate the concentration of Etoxazole in the sample by interpolating the peak area ratio
from the calibration curve.

This technical guide provides a foundational understanding of Etoxazole-d5, its key properties,
and its critical role in the accurate quantification of Etoxazole. The provided experimental
workflow and protocol offer a practical framework for researchers in the field.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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